Cas no 80173-27-9 (S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin)
S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,2-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-3-[(phenylmethyl)thio]-, (S)-(9CI)
- (2S)-2-amino-3-benzylsulfanyl-N-(4-methyl-2-oxochromen-7-yl)propanamide
- CYS(BZL)-7-AMIDO-4-METHYLCOUMARIN
- H-Cys(Bzl)-AMC
- 7-Benzylcysteinyl-4-methylcoumarinylamide
- (S)-2-Amino-3-(benzylthio)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide
- Propanamide, 2-amino-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-3-((phenylmethyl)thio)-, (S)-
- 80173-27-9
- S-Benzyl-L-cysteine-4-methylcoumarinyl-7-amide
- BCMCA
- FD21345
- S-Benzyl-L-cysteine 7-amido-4-methylcoumarin
- H-L-Cys(Bzl)-AMC
- PROPANAMIDE,2-AMINO-N-(4-METHYL-2-OXO-2H-1-BENZOPYRAN-7-YL)-3-[(PHENYLMETHYL)THIO]-, (S)-
- DTXSID50230133
- (2R)-2-Amino-3-benzylsulfanyl-N-(4-methyl-2-oxochromen-7-yl)propanamide
- DTXCID50152624
- S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin
-
- MDL: MFCD00038830
- Inchi: 1S/C20H20N2O3S/c1-13-9-19(23)25-18-10-15(7-8-16(13)18)22-20(24)17(21)12-26-11-14-5-3-2-4-6-14/h2-10,17H,11-12,21H2,1H3,(H,22,24)/t17-/m1/s1
- InChI Key: WSBODWFAIQZWSU-QGZVFWFLSA-N
- SMILES: S(CC1C=CC=CC=1)C[C@H](C(NC1C=CC2C(C)=CC(=O)OC=2C=1)=O)N
Computed Properties
- Exact Mass: 368.11946368g/mol
- Monoisotopic Mass: 368.11946368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 618.9±55.0 °C at 760 mmHg
- Flash Point: 328.1±31.5 °C
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM285496-5g |
(S)-2-Amino-3-(benzylthio)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide |
80173-27-9 | 97% | 5g |
$659 | 2021-06-17 | |
| Chemenu | CM285496-5g |
(S)-2-Amino-3-(benzylthio)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide |
80173-27-9 | 97% | 5g |
$659 | 2024-07-23 | |
| abcr | AB477942-50 mg |
H-Cys(Bzl)-AMC; . |
80173-27-9 | 50mg |
€271.50 | 2023-06-15 | ||
| abcr | AB477942-250 mg |
H-Cys(Bzl)-AMC; . |
80173-27-9 | 250mg |
€947.00 | 2023-06-15 | ||
| TRC | B234503-50mg |
S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin |
80173-27-9 | 50mg |
$ 259.00 | 2023-04-18 | ||
| TRC | B234503-100mg |
S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin |
80173-27-9 | 100mg |
$ 402.00 | 2023-04-18 | ||
| abcr | AB477942-50mg |
H-Cys(Bzl)-AMC; . |
80173-27-9 | 50mg |
€362.30 | 2025-04-16 | ||
| abcr | AB477942-250mg |
H-Cys(Bzl)-AMC; . |
80173-27-9 | 250mg |
€1208.10 | 2025-04-16 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286739-50mg |
S-Benzyl-L-cysteine 7-amido-4-methylcoumarin, |
80173-27-9 | 50mg |
¥1715.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-286739A-250mg |
S-Benzyl-L-cysteine 7-amido-4-methylcoumarin, |
80173-27-9 | 250mg |
¥6927.00 | 2023-09-05 |
S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin
Exploring the Biochemical Applications of S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin (CAS No. 80173-27-9)
S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin (CAS No. 80173-27-9) is a fluorogenic substrate widely utilized in enzymatic assays, particularly for studying cysteine proteases and peptidases. This compound combines the coumarin derivative, 7-Amido-4-methylcoumarin (AMC), with S-Benzyl-L-cysteine, creating a sensitive tool for detecting enzyme activity. The release of fluorescent AMC upon hydrolysis makes it invaluable in high-throughput screening (HTS) and drug discovery research.
In recent years, the demand for protease inhibitors and enzyme substrates has surged due to their role in understanding disease mechanisms, such as cancer metastasis and neurodegenerative disorders. Researchers frequently search for "best fluorogenic substrates for cathepsins" or "how to measure cysteine protease activity," highlighting the relevance of S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin. Its stability and high signal-to-noise ratio align with modern biomarker detection trends.
The compound’s mechanism involves cleavage by cysteine proteases, such as cathepsin B or papain, releasing the fluorescent AMC moiety. This property is leveraged in live-cell imaging and lysosomal function studies, addressing current interests in "real-time enzyme monitoring" and "autophagy assays." Its compatibility with microplate readers and flow cytometry further enhances its utility in personalized medicine research.
From a technical perspective, S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin exhibits an excitation/emission wavelength of ~370/440 nm, ideal for minimizing background interference. This aligns with SEO-driven queries like "optimal fluorescence wavelengths for AMC substrates." The compound’s solubility in DMSO or aqueous buffers also meets the needs of "cell-permeable protease probes," a trending topic in chemical biology.
Beyond academia, industries focus on "scalable synthesis of enzyme substrates" to support diagnostic kit development. CAS No. 80173-27-9 is often referenced in patents for therapeutic target validation, underscoring its commercial significance. Its low cytotoxicity and compatibility with 3D cell cultures cater to the growing demand for organoid-based drug testing.
In summary, S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin bridges fundamental research and applied science, answering pressing questions in protease research and biopharmaceutical innovation. Its adaptability to emerging technologies like AI-driven assay optimization ensures sustained relevance in life sciences.
80173-27-9 (S-Benzyl-L-cysteine 7-Amido-4-methylcoumarin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)